Cas no 1178145-66-8 (4-Bromo-2-(ethoxycarbonyl)benzoic acid)

• Product Name: 4-Bromo-2-(ethoxycarbonyl)benzoic acid
• CAS No: 1178145-66-8
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 2106990
• Update Time: 2023-08-03

4-Bromo-2-(ethoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(ethoxycarbonyl)benzoic acid
• 4-Bromo-2-(ethoxycarbonyl)benzoic acid

• Inchi： 1S/C10H9BrO4/c1-2-15-10(14)8-5-6(11)3-4-7(8)9(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： KDHOTQIGSCDREO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6